Cas no 37640-57-6 (melamine cyanurate)

• Product Name: melamine cyanurate
• CAS No: 37640-57-6
• MF: C₆H₉N₉O₃
• MW: 255.194158315659
• MDL: MFCD00137334
• CID: 54741
• Update Time: 2026-05-14

melamine cyanurate Chemical and Physical Properties

Names and Identifiers

• melamine cyanurate
• MCA
• Non-halogen flame-retardant MPP
• Melamine pyrophosphate
• MELAMIN CYANURATE,MCA
• cyanuric acid melamine
• d022
• MCAA
• Melamincyanurat
• Melamine cyanaurate
• melamineisocyanurate
• melaminkyanurat
• mitecmx601
• Melamine cyanurate MCA

• MDL： MFCD00137334
• Inchi： 1S/C3H6N6.C3H3N3O3/c4-1-7-2(5)9-3(6)8-1;7-1-4-2(8)6-3(9)5-1/h(H6,4,5,6,7,8,9);(H3,4,5,6,7,8,9)
• InChI Key： ZQKXQUJXLSSJCH-UHFFFAOYSA-N
• SMILES： NC1=NC(N)=NC(N)=N1.O=C1NC(=O)NC(=O)N1

Computed Properties

• Exact Mass: 255.08300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: nothing

Experimental Properties

• Density: 1.70
• Melting Point: 350 ºC (dec.)
• Water Partition Coefficient: Insoluble
• PSA: 215.31000
• LogP: -1.88670